Cas no 775-12-2 (Diphenylsilane)

• Product Name: Diphenylsilane
• CAS No: 775-12-2
• MF: C₁₂H₁₀Si
• MW: 182.293303966522
• MDL: MFCD00003002
• CID: 39879
• PubChem ID: 24848906
• Update Time: 2025-04-18

Diphenylsilane Chemical and Physical Properties

Names and Identifiers

• Diphenylsilane
• DIPHENYLSILANE-[D2]
• diphenylsilicon
• Benzene,1,1'-silylenebis
• Silane,diphenyl
• Silane,diphenyl- (6CI,8CI,9CI)
• NSC 33013
• SID 4559.0
• TSL 8224
• NSC168693
• NSC33013
• Benzene, 1,1'-silylenebis-
• AKOS008901150
• FS-5642
• NSC-168693
• PB47733
• JT2G9H7LNZ
• A839121
• D2406
• 1,1'-Silylenebis[benzene]
• CS-0006220
• UNII-JT2G9H7LNZ
• FT-0625285
• Silane, diphenyl-
• diphenylsilicon;Diphenylsilane
• TSL-8224
• AM20041161
• D2820
• 775-12-2
• DTXSID10883568
• NSC-33013
• EINECS 212-271-4
• Diphenylsilane, 97%
• DIPHENYLSILANE FOR SYNTHESIS 25 ML
• DIPHENYLSILANE FOR SYNTHESIS 5 ML
• Diphenylsilane, min. 97%
• Diphenylsilane,97%
• Diphenylsilane,99%
• Benzene,1,1'-silylenebis-
• diphenyl-silan
• Silane,diphenyl-

• MDL： MFCD00003002
• Inchi： 1S/C12H10Si/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h1-10H
• InChI Key： BPYFPNZHLXDIGA-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)C1C=CC=CC=1 |^4:0|
• BRN： 2935887

Computed Properties

• Exact Mass: 184.07100
• Monoisotopic Mass: 182.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.993 g/mL at 25 °C(lit.)
• Melting Point: 79 ºC (Solv: pentane)
• Boiling Point: 97°C/12mmHg(lit.)
• Flash Point: Fahrenheit: 208.4 ° f
  Celsius: 98 ° c
  
• Refractive Index: n20/D 1.579(lit.)
• Water Partition Coefficient: Decomposes in water.
• PSA: 0.00000
• LogP: 0.80620
• Sensitiveness: Air & Moisture Sensitive
• Solubility: Not determined
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

Diphenylsilane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 38
• Safety Instruction： S37/39-S26
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：R38
• TSCA：Yes
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Other Chemical Reagents Organic Metal Reagents